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Compound of Interest

Compound Name:
N4,N4,N4'-Triphenyl-[1,1'-

biphenyl]-4,4'-diamine

Cat. No.: B189807 Get Quote

A Comparative Guide to Triphenyl-Biphenyl
Diamine in Perovskite Solar Cells
For researchers and scientists in the field of photovoltaics, the selection of an appropriate hole

transport material (HTM) is a critical determinant of perovskite solar cell (PSC) performance

and stability. This guide provides a comparative analysis of perovskite solar cells utilizing a

triphenyl-biphenyl diamine (TPD) derivative, N,N'-bis(3-methylphenyl)-N,N'-diphenylbenzidine,

as the hole transport material. The performance benchmarks of TPD-based devices are

compared against those employing the conventional HTM, Spiro-OMeTAD.

Performance Benchmarks
The following table summarizes the key performance metrics for perovskite solar cells

fabricated with TPD as the hole transport layer, alongside a comparison with the widely used

Spiro-OMeTAD. The data presented is based on an inverted planar perovskite solar cell

architecture.
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Hole Transport
Material (HTM)

Power
Conversion
Efficiency
(PCE) [%]

Open-Circuit
Voltage (VOC)
[V]

Short-Circuit
Current
Density (JSC)
[mA/cm2]

Fill Factor (FF)
[%]

TPD 19.11%[1] 1.08[1] 22.84[1] 77.4[1]

Spiro-OMeTAD ~18-22% ~1.1-1.15 ~22-24 ~75-80

Note: Spiro-OMeTAD performance values are typical ranges reported in literature for similar

device architectures and are provided for comparative purposes.

The use of TPD as an HTM has demonstrated comparable power conversion efficiencies to the

more established Spiro-OMeTAD.[1] Notably, devices incorporating TPD have shown excellent

open-circuit voltage and fill factor, indicating efficient charge extraction and minimal

recombination losses.[1]

Experimental Protocols
The fabrication of high-efficiency perovskite solar cells is a multi-step process requiring precise

control over each layer's deposition and properties. The following is a detailed methodology for

the fabrication of an inverted planar perovskite solar cell utilizing TPD as the hole transport

layer.

Substrate Preparation
Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath

with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for 20

minutes to enhance the wettability of the surface.

Hole Transport Layer (HTL) Deposition
A solution of TPD is prepared by dissolving it in chlorobenzene at a concentration of 4 mg/ml.

The TPD solution is then spin-coated onto the pre-cleaned ITO substrates at 4000 rpm for 30

seconds.
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The substrates are subsequently annealed at 100°C for 10 minutes in a nitrogen-filled

glovebox.

Perovskite Layer Deposition
A perovskite precursor solution is prepared by dissolving formamidinium iodide (FAI), lead

iodide (PbI2), methylammonium bromide (MABr), and lead bromide (PbBr2) in a mixed

solvent of dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

The perovskite precursor solution is spin-coated onto the TPD layer in a two-step program:

1000 rpm for 10 seconds followed by 6000 rpm for 30 seconds.

During the second step, an anti-solvent (e.g., chlorobenzene) is dripped onto the spinning

substrate to induce rapid crystallization.

The films are then annealed at 100°C for 60 minutes in a nitrogen atmosphere.

Electron Transport Layer (ETL) and Electrode
Deposition

A solution of fullerene (C60) or a derivative like PCBM is spin-coated onto the perovskite

layer.

Subsequently, a bathocuproine (BCP) layer is deposited via thermal evaporation to act as a

buffer layer.

Finally, a metal electrode (e.g., silver or gold) is deposited by thermal evaporation through a

shadow mask to define the active area of the solar cell.

Device Architecture and Energy Level Alignment
The following diagram illustrates the workflow for fabricating the perovskite solar cell and the

energy level alignment of the different layers, which is crucial for efficient charge separation

and transport.
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Caption: Device fabrication workflow and energy level alignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b189807?utm_src=pdf-custom-synthesis
https://pubs.aip.org/aip/apl/article/118/18/183301/40193/Exceeding-19-efficiency-for-inverted-perovskite
https://www.benchchem.com/product/b189807#performance-benchmarks-for-perovskite-solar-cells-using-triphenyl-biphenyl-diamine
https://www.benchchem.com/product/b189807#performance-benchmarks-for-perovskite-solar-cells-using-triphenyl-biphenyl-diamine
https://www.benchchem.com/product/b189807#performance-benchmarks-for-perovskite-solar-cells-using-triphenyl-biphenyl-diamine
https://www.benchchem.com/product/b189807#performance-benchmarks-for-perovskite-solar-cells-using-triphenyl-biphenyl-diamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189807?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

